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Compound of Interest

Compound Name: 2-Methyl-2-buten-1-OL

Cat. No.: B1231688

Essential Safety and Handling Guide for 2-
Methyl-2-buten-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methyl-2-buten-1-ol in a laboratory setting. Adherence to these
guidelines is critical for ensuring personal safety and regulatory compliance.

Hazard Profile and Physical Properties

2-Methyl-2-buten-1-ol is a flammable liquid and vapor that can be harmful if inhaled and may
cause respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate safety
measures to mitigate risks. The table below summarizes its key hazard classifications and
physical properties.
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Property

Value

Molecular Formula

CsH100

Molecular Weight 86.13 g/mol [1]
Appearance Colorless liquid[1]

Odor Green, oily aroma][1]
Boiling Point 137 °C @ 760 mmHg[1]

GHS Hazard Statements

H226: Flammable liquid and vapor[1]H332:
Harmful if inhaled[1]H335: May cause

respiratory irritation[1][2]

Signal Word

Warning[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment must be

worn when handling 2-Methyl-2-buten-1-ol:

PPE Category

Specification

Eye Protection

Chemical splash goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Skin & Body Protection

A flame-retardant lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably under a
chemical fume hood.[3] If ventilation is
inadequate, a NIOSH-approved respirator is

necessary.

Operational Plan for Safe Handling

1. Engineering Controls:
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o Always handle 2-Methyl-2-buten-1-ol in a well-ventilated area. The use of a chemical fume
hood is strongly recommended to minimize the inhalation of vapors.[3]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

2. Handling Procedures:

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] No
smoking in the handling area.

¢ Use non-sparking tools and explosion-proof equipment.[4]

e Ground and bond containers when transferring the liquid to prevent static discharge.[5]
o Keep the container tightly closed when not in use.[3]

e Avoid breathing vapors or mist.[4]

e Wash hands thoroughly after handling.

3. Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3]

o Keep containers tightly sealed in a designated flammables storage cabinet.

Chemical Spill Workflow

In the event of a spill, follow the procedural flow outlined below to ensure a safe and effective
response.
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Chemical Spill Response Workflow for 2-Methyl-2-buten-1-ol

Evacuate Immediate Area
Alert Others

:

Assess the Spill
(Size and Location)

Small, Manageable Spill?

Large or Unmanageable Spill Don Appropriate PPE

l

Ensure Proper Ventilation
(If safe to do so)

Contact Emergency Response / EHS

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
with Non-Sparking Tools

Place in a Labeled
Hazardous Waste Container

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1231688?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1231688?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-buten-1-OL
https://chemical-label.com/en/ghs/print-clp/4675-87-0/2-methyl-2-buten-1-ol
https://www.carlroth.com/medias/SDB-4379-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzY1NDB8YXBwbGljYXRpb24vcGRmfGFETmxMMmd4TXk4NU1UZ3hOemd4TXpZd05qY3dMMU5FUWw4ME16YzVYMGRDWDBWT0xuQmtaZ3wzYzMyNzk2OWQ2Y2ZkNTkzMTdiMzdmYWJkYjhjYjQ0ZmYwN2Q4N2EzZDZlNDc3Mzc3NDgwZGY0ZThhOWE5YzU4
https://www.chempoint.com/products/download?grade=2590&type=sds
https://www.cpachem.com/msds?num=SB15731&dnl=sd_-_2-Methyl-2-butene_CAS_513-35-9_EC_208-156-3_%28SB15731%29_%28EU%29.pdf
https://www.benchchem.com/product/b1231688#personal-protective-equipment-for-handling-2-methyl-2-buten-1-ol
https://www.benchchem.com/product/b1231688#personal-protective-equipment-for-handling-2-methyl-2-buten-1-ol
https://www.benchchem.com/product/b1231688#personal-protective-equipment-for-handling-2-methyl-2-buten-1-ol
https://www.benchchem.com/product/b1231688#personal-protective-equipment-for-handling-2-methyl-2-buten-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231688?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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